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Compound of Interest

Compound Name: Formosulfathiazole

Cat. No.: B576889

This document provides comprehensive safety and logistical information for researchers,
scientists, and drug development professionals engaged in the handling of
Formosulfathiazole. Adherence to these procedural guidelines is critical for minimizing
exposure risk and ensuring a safe laboratory environment. Formosulfathiazole is a polymer of
sulfathiazole and formaldehyde, and its handling requires precautions associated with both
components.

Hazard Summary

Formosulfathiazole should be handled as a hazardous substance due to its components. The
primary hazards are associated with sulfathiazole and the potential release of formaldehyde.

 Sulfathiazole Hazards:
o Causes skin irritation.[1][2][3][4][5]
o Causes serious eye irritation.[1][2][3][4][5]
o May cause respiratory irritation.[1][3][4][5]
o Formaldehyde Hazards:
o Toxic if swallowed, inhaled, or in contact with skin.[6][7]

o Causes severe skin burns and eye damage.[7]
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o May cause an allergic skin reaction.[7]
o Known to be a human carcinogen.[6][8]

o May cause respiratory irritation.[9]

Quantitative Safety Data

The following table summarizes key quantitative safety data for the components of
Formosulfathiazole.

Property Sulfathiazole Formaldehyde

>200 mg/kg (Rat)[7], 800

Acute Oral Toxicity (LD50 4500 mg/kg (Mouse)[4][10][11
y ( ) a/kg ( JAL0][11] malkg (Ran{]

Permissible Exposure Limit ) 0.75 ppm (8-hour TWA)[12][13]
Not established

(PEL) [14]

Short-Term Exposure Limit ) 2 ppm (15-minute average)[12]
Not established

(STEL) [13][14]

Note: TWA (Time-Weighted Average) is the average exposure over an 8-hour workday. STEL is
a 15-minute TWA exposure that should not be exceeded at any time during a workday.

Personal Protective Equipment (PPE) Protocol

A stringent PPE protocol is mandatory when handling Formosulfathiazole. The following table
outlines the required PPE for various laboratory activities.
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BENGHE
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Coat Protection Protection
) ~ Double Not required Recommended if
Unpacking/Recei o
) chemotherapy- unless package Safety glasses packaging is
ving

grade gloves

is damaged
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Weighing/Aliquoti
ng (in a
ventilated

enclosure)

Double
chemotherapy-

grade gloves

Disposable gown

Safety goggles

Not required in a
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ventilated
balance

enclosure

Weighing/Aliquoti
ng (on an open
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Double
chemotherapy-

grade gloves

Disposable gown

Face shield and

safety goggles

N95 or higher

respirator

Sample Double Not required in a
Preparation/Han chemotherapy- Disposable gown  Safety goggles certified chemical
dling grade gloves fume hood
N95 or higher
respirator; a
Double Disposable, , chemical
) ) Face shield and )
Spill Cleanup chemotherapy- impermeable cartridge-type
safety goggles )
grade gloves gown respirator may

be required for

large spills.[13]

Donning and Doffing PPE: Proper technique for putting on (donning) and taking off (doffing)
PPE is critical to prevent cross-contamination.[1]

» Donning Sequence:
o Perform hand hygiene.

o Put on a disposable, impermeable gown.[1]
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[e]

Put on respiratory protection, if required, and perform a seal check.[1]

o

Put on safety goggles and a face shield if necessary.[1]

[¢]

Don the first pair of chemotherapy-grade gloves, tucking the gown cuffs under the gloves.

[1]

[¢]

Don the second pair of gloves over the first, extending them over the gown cuffs.[1]

» Doffing Sequence:

[¢]

Remove the outer pair of gloves.[1]

o Remove the gown by untying it and pulling it away from your body, turning it inside out as
you remove it.[1]

o Perform hand hygiene.

o Remove eye and face protection from the back to the front.[1]

o Remove respiratory protection, if worn, without touching the front.[1]
o Remove the inner pair of gloves.[1]

o Wash hands thoroughly with soap and water.[1]

Operational Plans: Step-by-Step Guidance
Handling and Storage

e Engineering Controls: All handling of Formosulfathiazole that may generate dust or
aerosols should be conducted in a certified chemical fume hood or other ventilated enclosure
to minimize inhalation exposure.[15]

o Storage: Store Formosulfathiazole in a tightly closed, properly labeled container in a cool,
dry, and well-ventilated area.[2][16] Keep it away from heat, sources of ignition, and
incompatible materials such as strong oxidizing agents.[2] Protect from light.[2]
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» Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[2]
Avoid contact with skin, eyes, and clothing.[2]

Emergency Procedures: Spills

In the event of a Formosulfathiazole spill, follow these procedures:

e Evacuate: Immediately evacuate the spill area and alert others.[17]

o Assess: Assess the extent of the spill and any immediate dangers.

o PPE: Don the appropriate PPE for spill cleanup as outlined in the table above.

o Containment (for powders): Gently cover the spill with damp paper towels to minimize dust
generation.[17]

o Cleanup:
o For small spills, use an absorbent material to collect the powder.[17]

o Place all contaminated materials into a labeled, sealed container for hazardous waste
disposal.[18][19]

o Decontamination: Clean the spill area thoroughly with soap and water.[20]

» Reporting: Report the spill to the appropriate environmental health and safety personnel.

Emergency Procedures: Exposure

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
plenty of soap and water for at least 15 minutes.[2][5] Seek medical attention if irritation
persists.[2][5]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting
the upper and lower eyelids.[2][5] Seek immediate medical attention.[2][5]

 Inhalation: Move the individual to fresh air.[2][5] If breathing is difficult, provide oxygen. Seek
medical attention.[2][5]
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 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Disposal Plan

All Formosulfathiazole waste, including the pure compound, contaminated materials, and
solutions, must be disposed of as hazardous chemical waste.

e Segregation: Segregate Formosulfathiazole waste from other waste streams.[21]

o Containerization: Collect waste in a designated, leak-proof, and clearly labeled container.[21]
The label should include "Hazardous Waste" and the chemical name.

o Storage: Store the sealed waste container in a secure, designated hazardous waste storage
area.[21]

» Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company.
[21] The preferred method of disposal is high-temperature incineration.[21]

Do Not: Do not dispose of Formosulfathiazole down the drain or in regular trash.[21]

Visual Workflow Guides

The following diagrams illustrate key procedural workflows for handling Formosulfathiazole.
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Standard Operating Procedure for Handling Formosulfathiazole

Preparation

Don PPE

Prepare Workspace

Weigh/Aliquot

;

Sample Preparation

Cleanup & Disposal

Segregate Waste

Decontaminate Workspace

Doff PPE

Dispose of Waste

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling Formosulfathiazole.
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Logical Workflow for Formosulfathiazole Spill Response

Evacuate Area Alert Others

Don Appropriate PPE

Contain Spill

Clean Up Spill
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Click to download full resolution via product page

Caption: Logical Workflow for Formosulfathiazole Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b576889#personal-protective-equipment-for-handling-
formosulfathiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b576889#personal-protective-equipment-for-handling-formosulfathiazole
https://www.benchchem.com/product/b576889#personal-protective-equipment-for-handling-formosulfathiazole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b576889?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

